ethyl 2-cyano-3-(2,4-dihydroxyphenyl)acrylate

• IUPAC Name: ethyl (E)-2-cyano-3-(2,4-dihydroxyphenyl)prop-2-enoate
• InChI: InChI=1S/C12H11NO4/c1-2-17-12(16)9(7-13)5-8-3-4-10(14)6-11(8)15/h3-6,14-15H,2H2,1H3/b9-5+
• InChI Key: WSGFIWLPAXMNQR-WEVVVXLNSA-N
• Canonical SMILES: CCOC(=O)C(=CC1=C(C=C(C=C1)O)O)C#N
• Isomeric SMILES: CCOC(=O)/C(=C/C1=C(C=C(C=C1)O)O)/C#N
• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol

Description

Ethyl 2-cyano-3-(2,4-dihydroxyphenyl)acrylate (EDPA) is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. EDPA is a member of the cyanoacrylate family, which is known for its strong adhesive properties. However, EDPA has unique characteristics that make it a valuable compound for scientific research.

Scientific Research Applications

Chemical Synthesis and Applications

Ethyl 2-cyano-3-(2,4-dihydroxyphenyl)acrylate and its analogues have been explored in various chemical synthesis studies. Xu et al. (2015) developed a water-mediated three-component Wittig–SNAr reaction to produce compounds like this compound, which are used as intermediates in the synthesis of aurora 2 kinase inhibitors (Xu et al., 2015). Arfaoui and Amri (2009) described a regioselective coupling process involving this compound for generating acrylates with potential applications in organic synthesis (Arfaoui & Amri, 2009).

Photophysical and Material Science Studies

The compound has been characterized in various photophysical and material science studies. Rawat and Singh (2015) conducted an experimental and theoretical study on a newly synthesized this compound, highlighting its suitability for non-linear optical response due to its significant first hyperpolarizability (Rawat & Singh, 2015). Kotteswaran, Pandian, and Ramasamy (2017) investigated the growth of this compound single crystals, focusing on their structural, optical, thermal, and electrical characteristics, which are crucial for material science applications (Kotteswaran et al., 2017).

Pharmaceutical Research and Synthesis

This compound has been studied for its potential in pharmaceutical synthesis. Madhavi and Sreeramya (2017) synthesized novel compounds using this compound derivatives and evaluated their antioxidant and anti-inflammatory activities (Madhavi & Sreeramya, 2017). Vinhal et al. (2016) explored the photoprotective effect of a novel heterocyclic compound derived from this compound, emphasizing its potential in sunscreen development (Vinhal et al., 2016).